Cas no 1935848-61-5 (2-chloro-3-methyl-5-(1H-pyrazol-4-yl)pyridine)

• Product Name: 2-chloro-3-methyl-5-(1H-pyrazol-4-yl)pyridine
• CAS No: 1935848-61-5
• MF: C₉H₈ClN₃
• MW: 193.632920265198
• CID: 5851969
• PubChem ID: 130779995
• Update Time: 2025-05-24

2-chloro-3-methyl-5-(1H-pyrazol-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-methyl-5-(1H-pyrazol-4-yl)pyridine
• 1935848-61-5
• EN300-1986816

• Inchi： 1S/C9H8ClN3/c1-6-2-7(3-11-9(6)10)8-4-12-13-5-8/h2-5H,1H3,(H,12,13)
• InChI Key： PUIRQGHQYQIWRU-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)C1C=NNC=1

Computed Properties

• Exact Mass: 193.0406750g/mol
• Monoisotopic Mass: 193.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-chloro-3-methyl-5-(1H-pyrazol-4-yl)pyridine

Introduction to 2-chloro-3-methyl-5-(1H-pyrazol-4-yl)pyridine (CAS No. 1935848-61-5)

2-chloro-3-methyl-5-(1H-pyrazol-4-yl)pyridine, identified by its CAS number 1935848-61-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the pyridine family, characterized by a nitrogen atom embedded within a six-membered aromatic ring. The presence of chloro and methyl substituents, along with a pyrazole moiety at the 5-position, imparts unique electronic and steric properties that make it a valuable scaffold for drug discovery.

The structural configuration of 2-chloro-3-methyl-5-(1H-pyrazol-4-yl)pyridine facilitates diverse chemical interactions, making it a versatile intermediate in synthesizing biologically active molecules. The chloro group at the 2-position enhances reactivity, allowing for nucleophilic substitution reactions that can be exploited in medicinal chemistry. Meanwhile, the methyl group at the 3-position influences the compound's overall shape and polarity, affecting its binding affinity to biological targets.

Recent advancements in pharmaceutical research have highlighted the potential of pyridine derivatives in addressing various therapeutic challenges. Specifically, compounds incorporating the pyrazol scaffold have shown promise in modulating enzyme activity and receptor binding. For instance, studies have demonstrated that 2-chloro-3-methyl-5-(1H-pyrazol-4-yl)pyridine can serve as a precursor for developing inhibitors targeting inflammatory pathways. This has been particularly relevant in the context of chronic diseases where inflammation plays a pivotal role.

In the context of drug development, the synthesis of 2-chloro-3-methyl-5-(1H-pyrazol-4-yl)pyridine involves multi-step organic transformations that highlight its synthetic utility. Researchers have leveraged palladium-catalyzed cross-coupling reactions to introduce the pyrazole ring efficiently. Such methodologies not only enhance yield but also provide access to structurally diverse derivatives for further pharmacological evaluation. The compound's stability under various reaction conditions further underscores its suitability as an intermediate in complex synthetic protocols.

The biological activity of 2-chloro-3-methyl-5-(1H-pyrazol-4-yl)pyridine has been explored through both computational and experimental approaches. Molecular docking studies have revealed its potential binding interactions with proteins involved in metabolic disorders and cancer progression. Notably, preliminary in vitro assays suggest that derivatives of this compound exhibit inhibitory effects on key enzymes such as kinases and phosphodiesterases. These findings align with emerging trends in targeted therapy, where small molecules are designed to disrupt specific disease pathways.

One of the most compelling aspects of 2-chloro-3-methyl-5-(1H-pyrazol-4-yl)pyridine is its adaptability in medicinal chemistry libraries. By modifying substituents or employing different functional groups, researchers can generate a spectrum of analogs with tailored properties. For example, replacing the chloro group with fluorine or bromine can alter metabolic stability while maintaining core pharmacophoric features. Such modifications are crucial for optimizing drug candidates for clinical translation.

The role of 2-chloro-3-methyl-5-(1H-pyrazol-4-yl)pyridine in addressing unmet medical needs is further underscored by its integration into ongoing clinical trials. While it is important to note that preclinical data alone does not guarantee therapeutic success, several compounds derived from this scaffold have advanced to Phase II trials for conditions ranging from oncology to neurodegenerative diseases. These developments reflect the growing interest in leveraging heterocyclic compounds like pyridines for innovative drug design.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential when handling 2-chloro-3-methyl-5-(1H-pyrazol-4-y l)pyridine on an industrial scale. Quality control measures must be rigorously implemented to guarantee consistency and purity across batches. Collaborative efforts between academic institutions and pharmaceutical companies have facilitated standardized protocols for synthesis and characterization, ensuring that researchers worldwide can access reliable materials for their studies.

The future prospects of 2-chloro-3-methyl -5-(1H-pyrazol -4 -yl)pyridine are promising, given its versatility and biological relevance. Ongoing research aims to uncover novel therapeutic applications by exploring its interactions with understudied biological targets. Additionally, green chemistry approaches are being adopted to develop more sustainable synthetic routes, minimizing waste and energy consumption without compromising efficacy.

In conclusion,2-chloro -3 -methyl -5 -(1H -pyrazol -4 -yl)pyridine (CAS No. 1935848 -61 -5) represents a cornerstone in modern pharmaceutical research due to its structural complexity and functional diversity. Its contributions to drug discovery continue to evolve, driven by innovative synthetic methodologies and interdisciplinary collaborations between chemists, biologists, and clinicians.